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Compound of Interest

Compound Name: 1,3-Diisopropylurea-d14

Cat. No.: B15557294

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Diisopropylurea-d14 is the deuterated form of 1,3-Diisopropylurea (DIU), a molecule of

significant interest in several scientific domains. Its primary application lies in its use as an

internal standard for the quantitative analysis of its non-labeled counterpart, which is notably a

degradation product of the herbicide Bromacil.[1][2] The isotopic labeling provides a distinct

mass spectrometric signature, enabling precise quantification in complex matrices. Beyond its

role in environmental and agricultural science, the study of 1,3-disubstituted ureas is pertinent

to pharmaceutical research, as the urea moiety is a common structural motif in bioactive

compounds.[3][4] This guide provides an in-depth overview of the technical data, experimental

protocols, and relevant pathways associated with 1,3-Diisopropylurea-d14.

Core Data
Physicochemical Properties
The fundamental properties of 1,3-Diisopropylurea-d14 and its non-deuterated analog are

summarized below for comparative analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15557294#bc-rfq
https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body#technical-guide-1-3-diisopropylurea-d14
https://www.benchchem.com/product/b130632
https://www.solubilityofthings.com/13-diisopropylurea
https://pmc.ncbi.nlm.nih.gov/articles/PMC7797888/
https://www.smolecule.com/products/s592209
https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body#technical-guide-1-3-diisopropylurea-d14
https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body#technical-guide-1-3-diisopropylurea-d14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 1,3-Diisopropylurea-d14 1,3-Diisopropylurea

CAS Number 2733161-36-7[2] 4128-37-4[1]

Molecular Formula C₇H₂D₁₄N₂O[1] C₇H₁₆N₂O[1]

Molecular Weight 158.30 g/mol [1] 144.21 g/mol [1]

Appearance White Solid[2] White to off-white solid[5]

Melting Point Not specified 185-190 °C[5]

Boiling Point Not specified 265 °C[5]

Solubility DMSO, Methanol[1]

Soluble in nonpolar to

moderately polar organic

solvents (e.g.,

dichloromethane, ethyl

acetate, toluene); limited

solubility in water.[2]

Storage Temperature -20°C[1] or 2-8°C[2] Room temperature

Spectroscopic Data
Spectroscopic analysis is critical for the structural confirmation and quantification of 1,3-

Diisopropylurea. While specific spectra for the d14-labeled compound are proprietary to

manufacturers, data for the non-labeled compound are widely available and serve as a

reference.
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Spectroscopic Technique Data for 1,3-Diisopropylurea

¹H NMR

Provides signals corresponding to the isopropyl

and N-H protons, crucial for structural

elucidation.[1]

¹³C NMR

Shows characteristic peaks for the carbonyl

carbon and the carbons of the isopropyl groups.

[6]

Mass Spectrometry (MS)

GC-MS and LC-MS/MS are used for detection

and quantification. The protonated molecule

[M+H]⁺ is observed at m/z 145.1335.[7] For the

d14 analog, this peak would be shifted to

approximately m/z 159.

Infrared (IR) Spectroscopy

Key vibrational bands include N-H stretching

and bending, and a strong C=O (Amide I)

stretching vibration.[1]

Experimental Protocols
Synthesis of 1,3-Disubstituted Ureas
The synthesis of 1,3-diisopropylurea, and by extension its deuterated analog (using deuterated

starting materials), can be achieved through several established methods. A common

laboratory-scale synthesis involves the reaction of an isocyanate with an amine.[1]

Protocol: Isocyanate-Amine Coupling Reaction[1]

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve isopropylamine (or isopropylamine-d7 for the deuterated synthesis) in an anhydrous

aprotic solvent such as tetrahydrofuran (THF).

Addition of Isocyanate: Slowly add an equimolar amount of isopropyl isocyanate (or

isopropyl isocyanate-d7) to the solution with stirring. The reaction is typically exothermic.

Reaction Conditions: Stir the mixture at room temperature. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).[8]
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Work-up: Upon completion, the solvent is removed under reduced pressure. The resulting

solid crude product is then purified.

Purification: Recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) is a

common method to obtain the pure 1,3-diisopropylurea.

Diagram: Synthesis of 1,3-Diisopropylurea

General Synthesis of 1,3-Diisopropylurea

Reactants Conditions

Isopropyl Isocyanate Isopropylamine THF (Solvent) Room Temperature

1,3-Diisopropylurea

Nucleophilic Addition

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 1,3-Diisopropylurea.

Analytical Method for Bromacil and its Degradation
Products
1,3-Diisopropylurea-d14 is an ideal internal standard for quantifying Bromacil and its

metabolite, 1,3-Diisopropylurea, in environmental samples using Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS).[1]

Protocol: LC-MS/MS Analysis

Sample Preparation:
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Extract the environmental sample (e.g., soil, water) with a suitable organic solvent (e.g.,

acetonitrile or methanol).

Spike the extract with a known concentration of 1,3-Diisopropylurea-d14 internal

standard.

Centrifuge and filter the sample to remove particulates.

Concentrate the sample if necessary and reconstitute in the initial mobile phase.

Chromatographic Separation:

Column: C18 analytical column (e.g., Acquity BEH C18, 1.7 µm, 2.1x150mm).[7]

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.2-0.4 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometric Detection:

Ionization Mode: Electrospray Ionization (ESI), Positive Mode.[1]

Analyzer: Triple Quadrupole Mass Spectrometer.

Monitoring Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-

product ion transitions for Bromacil, 1,3-Diisopropylurea, and 1,3-Diisopropylurea-d14 for

maximum sensitivity and selectivity.

Quantification:

Generate a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration.

Determine the concentration of the analytes in the samples by interpolating their area

ratios from the calibration curve.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body#technical-guide-1-3-diisopropylurea-d14
https://pubchem.ncbi.nlm.nih.gov/compound/20084
https://www.benchchem.com/product/b130632
https://www.benchchem.com/product/b15557294/docs?utm_src=pdf-body#technical-guide-1-3-diisopropylurea-d14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram: Analytical Workflow

Workflow for Bromacil Analysis using Labeled Standard
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Caption: Analytical workflow for quantifying Bromacil and its metabolites.

Signaling and Degradation Pathways
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Bromacil Mode of Action and Degradation
1,3-Diisopropylurea is relevant in the context of the environmental fate of the herbicide

Bromacil. Bromacil functions by inhibiting photosynthesis in plants.[9] Its primary mode of

action is the blockage of electron transport in Photosystem II (PSII) of the photosynthetic

apparatus.[9]

In the environment, Bromacil undergoes degradation through various processes, including

microbial action and photodegradation. One of the identified degradation products is 1,3-

Diisopropylurea.[1] The persistence of Bromacil in soil can be significant, with a half-life that

can extend for several months, posing a risk of groundwater contamination.[10] The formation

of metabolites like 1,3-Diisopropylurea is a key aspect of its environmental risk assessment.

Diagram: Bromacil Degradation Pathway

Environmental Degradation of Bromacil
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Environmental Fate
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Photodegradation

Inhibition of
Photosynthesis 1,3-Diisopropylurea
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Caption: Bromacil's mode of action and its degradation to 1,3-Diisopropylurea.
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Conclusion
1,3-Diisopropylurea-d14 is a crucial tool for analytical chemists, particularly in the fields of

environmental monitoring and agricultural science. Its utility as an internal standard ensures the

accuracy and reliability of methods for detecting the herbicide Bromacil and its degradation

products. The synthetic and analytical protocols detailed in this guide provide a framework for

researchers working with this compound. Understanding the context of its formation through

Bromacil degradation is essential for interpreting analytical results and assessing

environmental impact. Further research into the biological activities of 1,3-disubstituted ureas

may yet uncover new applications for this class of molecules in drug development and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557294/docs#technical-guide-1-3-diisopropylurea-
d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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